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Compound of Interest

Compound Name: 5-Bromo-2-trifluoromethylpyridine

Cat. No.: B1273635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

precautions, and key physicochemical properties of 5-Bromo-2-trifluoromethylpyridine. The

information is intended to support researchers, scientists, and professionals in drug

development in the safe and effective use of this compound in a laboratory setting.

Compound Identification and Properties
5-Bromo-2-trifluoromethylpyridine is a halogenated pyridine derivative frequently utilized as

a building block in the synthesis of complex organic molecules, particularly in the

pharmaceutical and agrochemical industries. Its chemical structure incorporates a bromine

atom and a trifluoromethyl group, which impart unique reactivity and properties.

Table 1: Physicochemical and Identification Data
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Property Value Reference

IUPAC Name
5-Bromo-2-

(trifluoromethyl)pyridine

CAS Number 436799-32-5 [1]

Molecular Formula C₆H₃BrF₃N [1]

Molecular Weight 225.99 g/mol [1][2]

Appearance Solid [1]

Melting Point 41-45 °C [1]

Flash Point 78 °C (172.4 °F) - closed cup [1]

InChI
1S/C6H3BrF3N/c7-4-1-2-5(11-

3-4)6(8,9)10/h1-3H
[1]

InChI Key
RPFAUCIXZGMCFN-

UHFFFAOYSA-N
[1]

SMILES FC(F)(F)c1ccc(Br)cn1 [1]

Safety and Hazard Information
Understanding the potential hazards associated with 5-Bromo-2-trifluoromethylpyridine is

critical for safe handling. The compound is classified as acutely toxic and an irritant.

Table 2: GHS Hazard Classification
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Hazard Class Category GHS Code Signal Word

Acute Toxicity, Oral 3 H301 Danger

Skin

Corrosion/Irritation
2 H315 Warning

Serious Eye

Damage/Eye Irritation
2 H319 Warning

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

3 H335 Warning

Source:[1][2]

Hazard Statements:

H301: Toxic if swallowed.[1][2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Precautionary Statements:

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER or

doctor/physician. Rinse mouth.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Handling and Storage Protocols
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Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye Protection: Chemical safety goggles and a face shield are essential.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.

Skin and Body Protection: A lab coat, and in cases of potential significant exposure,

impervious clothing should be worn.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge (e.g.,

type P2) if ventilation is inadequate or for spill cleanup.[1]

Safe Handling Practices
Handle only in a well-ventilated area, preferably in a chemical fume hood.

Avoid all personal contact, including inhalation of dust or vapors.

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.

Wash hands and any exposed skin thoroughly after handling.

Keep containers securely sealed when not in use.

Storage Conditions
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents.
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The storage class is 6.1C, which includes combustible, acute toxic category 3 materials.[1]

Emergency Procedures
Immediate and appropriate response to an emergency situation is crucial.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, seek medical attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth with water. Do

not induce vomiting.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Avoid breathing dust. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up:

Small Spills: Carefully sweep up, shovel, or vacuum the spilled material into a clean, dry,

labeled, and sealable container for disposal. Avoid generating dust.

Large Spills: Alert emergency services. Contain the spill and collect the material as for a

small spill.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,

nitrogen oxides (NOx), hydrogen bromide gas, and hydrogen fluoride may be formed.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Workflow and Safety Decision Making
The following diagrams illustrate a typical experimental workflow involving a hazardous

chemical like 5-Bromo-2-trifluoromethylpyridine and a decision-making process for handling

a chemical spill.
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Experimental Workflow for Handling Hazardous Solids
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Caption: A typical experimental workflow for handling a hazardous solid chemical.
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Chemical Spill Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Synthesis Landscape: A Technical Guide
to 5-Bromo-2-trifluoromethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273635#5-bromo-2-trifluoromethylpyridine-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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